Cas no 138769-84-3 (6-Hydroxy-6-(thiophen-2-yl)spiro[4.4]nonan-1-one)
138769-84-3 structure
Product Name:6-Hydroxy-6-(thiophen-2-yl)spiro[4.4]nonan-1-one
CAS No:138769-84-3
MF:C13H16O2S
MW:236.329942703247
CID:2773473
PubChem ID:71342464
Update Time:2025-04-21
6-Hydroxy-6-(thiophen-2-yl)spiro[4.4]nonan-1-one Chemical and Physical Properties
Names and Identifiers
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- DTXSID40769225
- 138769-84-3
- 6-Hydroxy-6-(thiophen-2-yl)spiro[4.4]nonan-1-one
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- Inchi: 1S/C13H16O2S/c14-10-4-1-6-12(10)7-3-8-13(12,15)11-5-2-9-16-11/h2,5,9,15H,1,3-4,6-8H2
- InChI Key: UMXURUTUMLAPHR-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1(CCCC21C(CCC2)=O)O
Computed Properties
- Exact Mass: 236.08710092Da
- Monoisotopic Mass: 236.08710092Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 65.5Ų
6-Hydroxy-6-(thiophen-2-yl)spiro[4.4]nonan-1-one Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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